Cas no 2229408-61-9 (4-(dimethylamino)-2,2-difluorobutanoic acid)

• Product Name: 4-(dimethylamino)-2,2-difluorobutanoic acid
• CAS No: 2229408-61-9
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6292870
• PubChem ID: 165632326
• Update Time: 2025-05-25

4-(dimethylamino)-2,2-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2,2-difluorobutanoic acid
• 2229408-61-9
• EN300-1969755

• Inchi： 1S/C6H11F2NO2/c1-9(2)4-3-6(7,8)5(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key： ZAKDLQOIEXSSIH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCN(C)C)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(dimethylamino)-2,2-difluorobutanoic acid

Introduction to 4-(dimethylamino)-2,2-difluorobutanoic acid (CAS No. 2229408-61-9)

4-(dimethylamino)-2,2-difluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229408-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement with a dimethylamino side chain and difluorobutanoic acid backbone, exhibits intriguing chemical properties that make it a valuable candidate for various synthetic applications. The presence of both fluorine atoms and an amine group introduces a balance of reactivity and stability, making it particularly interesting for medicinal chemistry and material science.

The dimethylamino functional group in 4-(dimethylamino)-2,2-difluorobutanoic acid contributes to its ability to act as a nucleophile or a base in chemical reactions, depending on the reaction conditions. This dual functionality is highly advantageous in the synthesis of more complex molecules, where precise control over reaction pathways is essential. Additionally, the difluorobutanoic acid moiety imparts additional electronic effects that can influence the compound's solubility, metabolic stability, and interactions with biological targets. These characteristics have positioned this compound as a promising building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity towards biological targets. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic profiles significantly. For instance, studies have demonstrated that fluorine substitution can increase the lipophilicity of a molecule, facilitating its absorption across biological membranes. Furthermore, fluorine atoms can modulate the electronic properties of a molecule, leading to stronger interactions with enzymes or receptors. Given these benefits, 4-(dimethylamino)-2,2-difluorobutanoic acid has become a focal point for researchers exploring fluorinated derivatives as potential drug candidates.

One of the most compelling aspects of 4-(dimethylamino)-2,2-difluorobutanoic acid is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex molecules through various functional group transformations. For example, the carboxylic acid group can be esterified or amidated to introduce new functionalities, while the amine group can be alkylated or acylated to further diversify its structure. These modifications open up numerous possibilities for creating novel compounds with tailored properties for specific applications.

Recent advancements in computational chemistry have also highlighted the potential of 4-(dimethylamino)-2,2-difluorobutanoic acid as a key intermediate in drug discovery. Molecular modeling studies have shown that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided researchers in designing derivatives with improved binding affinities and selectivity. Moreover, virtual screening techniques have been employed to identify potential lead compounds based on structural features similar to those found in known active pharmaceutical ingredients (APIs). This approach has accelerated the discovery process and provided new avenues for therapeutic development.

The pharmaceutical industry has been particularly interested in exploring the potential of 4-(dimethylamino)-2,2-difluorobutanoic acid as a starting material for novel drug candidates. Several research groups have reported on its use in synthesizing small molecule inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism or inflammatory responses. These findings underscore the importance of fluorinated amino acids as versatile scaffolds for drug design.

From a material science perspective, 4-(dimethylamino)-2,2-difluorobutanoic acid also holds significant potential. Its unique structural features make it suitable for applications in polymer chemistry and advanced materials development. Researchers have explored its use in creating novel polymers with enhanced thermal stability or mechanical strength. Additionally, the presence of fluorine atoms can improve the hydrophobicity of materials derived from this compound, making them suitable for use in coatings or adhesives where water resistance is crucial.

The synthesis of 4-(dimethylamino)-2,2-difluorobutanoic acid itself presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as catalytic fluorination and asymmetric synthesis have enabled researchers to produce this compound with high purity and yield. These improvements have not only facilitated research but also opened up new possibilities for industrial-scale production.

In conclusion,4-(dimethylamino)-2,2-difluorobutanoic acid (CAS No. 2229408-61-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and material development. As research continues to uncover new applications for this compound,4-(dimethylamino)-2,2-difluorobutanoic acid is poised to play an increasingly important role in advancing scientific innovation.